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Get Quote

For reliable identification and purification, you need benchmark data. The table below summarizes

experimental retention indices (Lee's RI) for tricosane on common non-polar GC columns, compiled by

NIST [1]. Your purified compound should match these values closely.

Active Column Length . Retention Index
Carrier Gas Temperature Program

Phase (m) n

DB-5MS 30 Not 40°C to 310°C at 10°C/min 369.44 [1]
specified [1]

DB-5MS 30 Not 40°C to 310°C at 4°C/min 376.29 [1]
specified [1]

DB-1 30 Not 50°C to 300°C at 5°C/min 388.7 [1]
specified [1]

DB-1 30 Not 50°C to 300°C at 5°C/min 388.7 [1]
specified [1]

DB-1 30 Not 50°C to 300°C at 5°C/min 388.8 [1]
specified [1]
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While direct protocols for tricosane are limited in the search results, you can adapt these established

techniques:

¢ Solid Phase Extraction (SPE) and Micro-SPE: These methods are excellent for pre-concentrating
and purifying target analytes from complex mixtures before GC analysis. The core principle involves
passing a sample through a sorbent material that selectively retains tricosane, followed by washing
and eluting with a small volume of solvent [2].

¢ Liquid-Liquid Extraction: Given that tricosane is a very hydrophobic hydrocarbon lipid
molecule, practically insoluble in water [3], you can use liquid-liquid extraction with organic
solvents (like hexane or dichloromethane) to separate it from water-soluble impurities.

Experimental Workflow for Purification

The following diagram outlines a general purification and analysis workflow that incorporates these

methods.
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FAQs and Troubleshooting

Here are some common challenges and solutions you might encounter:

Question / Issue Possible Cause & Solution

Low recovery during Tricosane is highly non-polar (predicted logP > 10) [3]. Solution: Ensure
extraction. you are using a sufficiently non-polar solvent like hexane for extraction.
Poor separationl/co- The GC method may not be optimized. Solution: Use the temperature
elution on GC. programs and columns from the NIST data as a starting point. A DB-1 or

DB-5MS column is recommended [1].
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Question / Issue Possible Cause & Solution
How do | know my Solution: Analyze your final sample with GC-MS. A single, sharp peak with
compound is pure? a mass spectrum and retention index matching the NIST standard indicates

high purity [1] [3].

Contamination in final Solution: Use high-purity solvents. For p-SPE, ensure the device is
product. properly sealed to prevent sorbent leakage, which can contaminate the
sample [2].

I hope this technical support guide provides a solid foundation for your work with tricosane. The reference

data from NIST is particularly critical for confirming the identity and purity of your isolated compound.

Need Custom Synthesis?

Email: info@smolecule.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for
diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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